Cas no 1806431-84-4 (2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1806431-84-4
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 4906967
• Update Time: 2025-10-10

2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H4F4N2/c9-7-4-5(8(10,11)12)3-6(14-7)1-2-13/h3-4H,1H2
• InChI Key： OSHZUXRBDGMADE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC#N)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile

2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile: A Comprehensive Overview

The compound 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1806431-84-4) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a fluoro group at the 2-position, a trifluoromethyl group at the 4-position, and an acetonitrile group at the 6-position. These substituents confer the molecule with distinctive electronic and steric properties, making it an attractive candidate for various chemical reactions and functional applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile through a variety of routes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This method has been optimized to achieve high yields and excellent selectivity, making it suitable for large-scale production in industrial settings. Additionally, researchers have explored alternative strategies, such as microwave-assisted synthesis and enzymatic catalysis, to further enhance the sustainability and efficiency of the synthesis process.

The electronic properties of 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile make it an ideal candidate for applications in electronic materials. For instance, studies have demonstrated that this compound can serve as a building block for the development of advanced organic semiconductors. Its ability to undergo π–π interactions and its high thermal stability make it particularly useful in the fabrication of organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent research has focused on incorporating this compound into hybrid materials to improve device performance, such as charge carrier mobility and emission efficiency.

In the pharmaceutical industry, 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile has shown promise as a lead compound for drug discovery. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability. For example, researchers have explored its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several oncogenic kinases, suggesting its potential as a novel anticancer agent.

The agrochemical sector has also benefited from the development of 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile. Its ability to act as a precursor in the synthesis of herbicides and insecticides has been extensively studied. Recent findings indicate that derivatives of this compound exhibit high efficacy against various agricultural pests while maintaining low toxicity to non-target organisms. This makes them attractive candidates for sustainable pest management strategies in modern agriculture.

From an environmental perspective, the synthesis and application of 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile have been designed with eco-friendliness in mind. Researchers have emphasized the importance of minimizing waste generation and reducing energy consumption during production processes. For instance, solvent-free synthesis methods and catalytic recycling techniques have been implemented to enhance the sustainability of this compound's manufacturing.

In conclusion, 2-Fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1806431-84-) stands out as a versatile and valuable molecule with wide-ranging applications across multiple industries. Its unique structure, coupled with advancements in synthetic methodologies and functional applications, positions it as a key player in contemporary chemical research and development.